Cas no 27234-05-5 (Octadecenoic acid,methyl ester)
27234-05-5 structure
Product Name:Octadecenoic acid,methyl ester
CAS No:27234-05-5
MF:C19H36O2
MW:296.487946510315
CID:274536
PubChem ID:5370350
Update Time:2025-04-19
Octadecenoic acid,methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecenoic acid,methyl ester
- METHYL STEARATE
- Methyl octadecenoate
- 27234-05-5
- 2-Octadecenoic acid, methyl ester, (E)-
- 2-Octadecenoic acid, methyl ester
- 14663-11-7
- 14435-34-8
- Methyl (2E)-2-octadecenoate #
- 2(E)-OCTADECENOIC ACID METHYL ESTER
- Octadecenoic acid, methyl ester
- methyl (E)-octadec-2-enoate
- SCHEMBL864033
- methyl trans-2-octadecenoate
- 2-Octadecenoic acid methyl ester
- Methyloctadecenat
- DTXSID201020843
-
- Inchi: 1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h17-18H,3-16H2,1-2H3
- InChI Key: CYUVJOWXJUNPHY-UHFFFAOYSA-N
- SMILES: O(C)C(C=CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 296.27153
- Monoisotopic Mass: 296.27153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 8.4
Experimental Properties
- Density: 0.873
- Melting Point: 37-41 °C(lit.)
- Boiling Point: 181-182 °C4 mm Hg(lit.)
- Flash Point: >230 °F
Octadecenoic acid,methyl ester Security Information
- Hazardous Material transportation number:UN 1208 3/PG 2
- WGK Germany:1
- Hazard Category Code: 11-38-48/20-51/53-62-65-67
- Safety Instruction: 22-24/25-62-61-36/37-33-29-16-9
- RTECS:WI4460000
-
Hazardous Material Identification:
- Risk Phrases:11-38-48/20-51/53-62-65-67
- Storage Condition:−20°C
Octadecenoic acid,methyl ester Related Literature
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Davoodbasha MubarakAli,Ramasamy Praveenkumar,Thiyagarajan Shenbagavalli,Thayalan Mari Nivetha,Abdulazees Parveez Ahamed,Naif Abdullah Al-Dhabi,Nooruddin Thajuddin RSC Adv. 2012 2 11552
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Yi-Jun Qiao,Jia-Jiao Zhang,Jia-Huan Shang,Hong-Tao Zhu,Dong Wang,Chong-Ren Yang,Ying-Jun Zhang RSC Adv. 2019 9 20557
-
Mohammad Ahmadvand,Hassan Sereshti,Hadi Parastar RSC Adv. 2015 5 11633
-
Luisa Koch,Alina Guntermann,Katharina Hirschbichler,Carmen Plass,Tobias Betke,Ling Ma,Thomas Kilthau,Harald Gr?ger Green Chem. 2023 25 6398
-
Peter Christensen,Giorgio Tomasi,Mette Kristensen,Peter E. Holm,Jan H. Christensen Anal. Methods 2017 9 5970
27234-05-5 (Octadecenoic acid,methyl ester) Related Products
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- 15790-88-2(Methyl 2-Pentenoate)
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